Cas no 1553377-19-7 (6-chloro-N-(thian-3-yl)pyridin-3-amine)

• Product Name: 6-chloro-N-(thian-3-yl)pyridin-3-amine
• CAS No: 1553377-19-7
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 5161333
• PubChem ID: 75525294
• Update Time: 2026-03-04

6-chloro-N-(thian-3-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-chloro-N-(tetrahydro-2H-thiopyran-3-yl)-
• 6-chloro-N-(thian-3-yl)pyridin-3-amine

• Inchi： 1S/C10H13ClN2S/c11-10-4-3-8(6-12-10)13-9-2-1-5-14-7-9/h3-4,6,9,13H,1-2,5,7H2
• InChI Key： XYCHQYYEDXUDMV-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1NC1CCCSC1

Additional information on 6-chloro-N-(thian-3-yl)pyridin-3-amine

Comprehensive Overview of 6-chloro-N-(thian-3-yl)pyridin-3-amine (CAS No. 1553377-19-7): Properties, Applications, and Research Insights

6-chloro-N-(thian-3-yl)pyridin-3-amine (CAS No. 1553377-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a thiane (thian-3-yl) moiety, creating a versatile scaffold for drug discovery. Its chloro-substituted pyridine core and amine linkage make it a promising candidate for modulating biological targets, particularly in kinase inhibition and receptor binding studies.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted compounds like 6-chloro-N-(thian-3-yl)pyridin-3-amine as valuable building blocks. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "thiane-containing bioactive molecules," reflecting growing interest in heterocyclic compounds. The CAS No. 1553377-19-7 is often queried alongside terms like "structure-activity relationship (SAR) optimization" and "fragment-based drug design," underscoring its relevance in modern drug development pipelines.

The compound's physicochemical properties—including its moderate lipophilicity (predicted LogP ~2.8) and hydrogen-bonding capacity—make it suitable for central nervous system (CNS) drug candidates. This aligns with current industry focus on blood-brain barrier permeability, a hot topic in neurodegenerative disease research. Analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are typically employed for characterization, with the chloro substituent providing a distinct mass spectrometry signature.

In agrochemical applications, 6-chloro-N-(thian-3-yl)pyridin-3-amine derivatives show potential as plant growth regulators or pesticide intermediates, coinciding with the global push for sustainable crop protection solutions. Patent literature reveals its use in compositions targeting enzyme inhibition pathways in pests, addressing the urgent need for resistance management strategies in agriculture—a frequently searched topic in precision farming discussions.

Synthetic routes to CAS No. 1553377-19-7 typically involve Buchwald-Hartwig amination or nucleophilic aromatic substitution (SNAr) reactions, topics heavily researched in green chemistry circles. The compound's stability under physiological conditions (pH 2-8) makes it particularly valuable for prodrug development, another trending area in pharmaceutical formulation technology.

Recent publications (2022-2023) highlight derivatives of 6-chloro-N-(thian-3-yl)pyridin-3-amine in anticancer drug screens, with particular interest in its potential to inhibit protein-protein interactions—a cutting-edge approach in oncology research. This connects to popular searches about "small molecule inhibitors of undruggable targets" and "targeted cancer therapies." The thiane ring's conformational flexibility may contribute to binding diversity, a property increasingly valued in polypharmacology strategies.

From a regulatory perspective, the compound falls under standard handling protocols for research chemicals, with no special restrictions noted in major chemical inventories. Proper storage recommendations include protection from moisture at 2-8°C, a detail often sought by laboratory personnel searching for "compound storage best practices." Its crystalline solid form at room temperature facilitates handling in high-throughput screening environments.

The future research trajectory for 1553377-19-7 likely involves exploration as a covalent warhead carrier in PROTACs (Proteolysis Targeting Chimeras), one of the most searched topics in degrader technologies. Its balanced molecular weight (~228.7 g/mol) and rotatable bond count (3) position it favorably within Lipinski's Rule of Five parameters, a constant reference point in druglikeness discussions.